Cas no 1332301-00-4 (3-(Phenoxymethyl)azetidine)
3-(Phenoxymethyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(phenoxymethyl)azetidine
- 3-Phenoxymethyl-azetidine
- Azetidine,3-(phenoxymethyl)-
- LBLNHECECZRKOS-UHFFFAOYSA-N
- 3-(Phenoxymethyl)azetidine
-
- MDL: MFCD20688768
- Inchi: 1S/C10H13NO/c1-2-4-10(5-3-1)12-8-9-6-11-7-9/h1-5,9,11H,6-8H2
- InChI Key: LBLNHECECZRKOS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC1CNC1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
- XLogP3: 1.5
3-(Phenoxymethyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-212290-0.05g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-212290-0.1g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-212290-0.25g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-212290-0.5g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-212290-1.0g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-212290-2.5g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-212290-5.0g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-212290-10.0g |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 10g |
$4729.0 | 2023-05-26 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2442-100MG |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 95% | 100MG |
¥ 1,201.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2442-250MG |
3-(phenoxymethyl)azetidine |
1332301-00-4 | 95% | 250MG |
¥ 1,927.00 | 2023-03-16 |
3-(Phenoxymethyl)azetidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(Phenoxymethyl)azetidine
Comprehensive Overview of 3-(Phenoxymethyl)azetidine (CAS No. 1332301-00-4): Properties, Applications, and Industry Insights
3-(Phenoxymethyl)azetidine (CAS No. 1332301-00-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique azetidine ring structure and phenoxymethyl functional group. This heterocyclic scaffold is increasingly studied for its potential in drug discovery, particularly in modulating biological targets such as enzymes and receptors. The compound's molecular formula and structural features make it a versatile intermediate for synthesizing bioactive molecules.
Recent trends highlight growing interest in azetidine derivatives as alternatives to traditional pyrrolidine or piperidine frameworks, driven by their improved metabolic stability and drug-like properties. Researchers are exploring 3-(Phenoxymethyl)azetidine for applications in central nervous system (CNS) therapeutics, where its balanced lipophilicity and hydrogen-bonding capacity show promise. The compound's synthetic accessibility also makes it attractive for high-throughput screening libraries.
From a chemical synthesis perspective, 1332301-00-4 serves as a valuable building block for structure-activity relationship (SAR) studies. Its phenoxy group allows for diverse derivatization, enabling medicinal chemists to fine-tune pharmacokinetic parameters. Industry reports suggest increasing patent filings incorporating this scaffold, particularly for G-protein-coupled receptor (GPCR) modulators and kinase inhibitors.
Environmental and green chemistry considerations are shaping modern applications of 3-(Phenoxymethyl)azetidine. Recent advancements in catalytic asymmetric synthesis have improved the compound's production efficiency while reducing waste. These developments align with the pharmaceutical industry's push toward sustainable manufacturing practices, addressing frequent search queries about eco-friendly synthetic routes for heterocyclic compounds.
Analytical characterization of CAS 1332301-00-4 typically involves NMR spectroscopy and mass spectrometry, with particular attention to the stereochemistry of the azetidine ring. The compound's physicochemical properties (logP, pKa, and solubility) are frequently analyzed using computational chemistry tools, reflecting the growing integration of AI-driven molecular modeling in material science research.
Market analysts note rising demand for custom synthesis services involving 3-(Phenoxymethyl)azetidine, particularly from contract research organizations (CROs) serving the biotech sector. This aligns with search trends showing increased interest in tailored heterocyclic compounds for precision medicine applications. The compound's stability under various storage conditions and compatibility with common coupling reagents further enhances its utility.
Emerging applications in material science are expanding the potential uses of 1332301-00-4. Researchers are investigating its incorporation into functional polymers and liquid crystal formulations, capitalizing on the azetidine ring's conformational constraints. These developments respond to frequent queries about novel organic electronic materials with improved performance characteristics.
Quality control protocols for 3-(Phenoxymethyl)azetidine emphasize HPLC purity analysis and residual solvent testing, reflecting pharmaceutical industry standards. The compound's regulatory status varies by jurisdiction, with most regions classifying it as a research chemical rather than a controlled substance. This distinction is important for laboratories addressing common search questions about compound legality and international shipping regulations.
Future research directions for CAS 1332301-00-4 may explore its potential in bioconjugation chemistry and prodrug development, areas generating significant academic interest. The compound's structural versatility positions it well for these applications, particularly in addressing current challenges in drug delivery systems and targeted therapeutics.
1332301-00-4 (3-(Phenoxymethyl)azetidine) Related Products
- 120998-51-8(3-(3-Methoxyphenoxy)-N-methylpropan-1-amine)
- 954223-17-7(3-(2-methoxy-phenoxymethyl)-azetidine)
- 1613-08-7(3-Oxetanemethanaminium,N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide (1:1))
- 303104-76-9(3-(4-methoxyphenoxy)-N-methyl-1-propanamine)
- 954224-21-6(3-[(4-fluorophenoxy)methyl]azetidine)
- 954224-09-0(3-[(4-methylphenoxy)methyl]azetidine)
- 547751-96-2(1-Propanamine,2-methyl-3-phenoxy-(9CI))
- 20904-57-8(N,n-dimethyl-3-phenoxypropan-1-amine)
- 132424-10-3(N-Methyl-3-phenoxy-1-propanamine)
- 84826-74-4(Phenol, 4-[3-(dimethylamino)propoxy]-)